Cas no 933786-62-0 (b-AMino-3-chloro-4-fluoro-benzeneethanol)

• Product Name: b-AMino-3-chloro-4-fluoro-benzeneethanol
• CAS No: 933786-62-0
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD14580834
• CID: 1980172
• Update Time: 2025-10-31

b-AMino-3-chloro-4-fluoro-benzeneethanol Chemical and Physical Properties

Names and Identifiers

• b-AMino-3-chloro-4-fluoro-benzeneethanol

• MDL： MFCD14580834
• Inchi： 1S/C8H9ClFNO/c9-6-3-5(8(11)4-12)1-2-7(6)10/h1-3,8,12H,4,11H2
• InChI Key： CYZCJADBZVABTN-UHFFFAOYSA-N
• SMILES： C1(C(N)CO)=CC=C(F)C(Cl)=C1

Additional information on b-AMino-3-chloro-4-fluoro-benzeneethanol

Recent Advances in the Study of 933786-62-0 and b-AMino-3-chloro-4-fluoro-benzeneethanol in Chemical Biology and Pharmaceutical Research

In recent years, the compound with CAS number 933786-62-0 and its derivative, b-AMino-3-chloro-4-fluoro-benzeneethanol, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic applications.

The compound 933786-62-0 is a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its role in the development of kinase inhibitors, which are crucial for targeting signaling pathways involved in cancer and inflammatory diseases. The structural specificity of 933786-62-0 allows for precise modifications, making it a versatile building block in medicinal chemistry. Researchers have successfully utilized this compound to develop inhibitors with enhanced selectivity and potency, as demonstrated in several preclinical studies.

b-AMino-3-chloro-4-fluoro-benzeneethanol, a derivative of 933786-62-0, has shown promising biological activity in recent investigations. Its unique chemical structure, featuring both amino and halogen substituents, contributes to its ability to interact with various biological targets. Studies have reported its efficacy in modulating enzyme activity and receptor binding, particularly in the context of neurodegenerative diseases and metabolic disorders. For instance, one study demonstrated its potential as an allosteric modulator of GABA receptors, suggesting applications in the treatment of anxiety and epilepsy.

The synthesis and optimization of b-AMino-3-chloro-4-fluoro-benzeneethanol have been a focal point of recent research. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to improve the yield and purity of this compound. These methodological advancements have not only facilitated large-scale production but also enabled the exploration of its structure-activity relationships (SAR). SAR studies have revealed that the chloro and fluoro substituents play a critical role in determining the compound's binding affinity and metabolic stability, providing valuable insights for further drug design.

In addition to its therapeutic potential, b-AMino-3-chloro-4-fluoro-benzeneethanol has been investigated for its pharmacokinetic properties. Recent pharmacokinetic studies have shown favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it a promising candidate for central nervous system (CNS) targeting drugs. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects, which are areas of active research.

Looking ahead, the continued exploration of 933786-62-0 and b-AMino-3-chloro-4-fluoro-benzeneethanol holds great promise for the development of new therapeutic agents. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully elucidate their mechanisms of action and translate these findings into clinical applications. Future research directions may include the development of prodrugs to enhance bioavailability, as well as the investigation of combination therapies to maximize therapeutic efficacy. As the field progresses, these compounds are likely to play an increasingly important role in addressing unmet medical needs.